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Abstract

Dibutyl oxalate (CAS 2050-60-4), the diester of oxalic acid and n-butanol, is a colorless to
pale yellow liquid with a faint, fruity odor.[1] This versatile organic compound finds extensive
application as a plasticizer, solvent, and a key intermediate in various chemical syntheses.[1][2]
Its utility spans across the production of plastics, coatings, pharmaceuticals, and dyes.[1][2]
This technical guide provides an in-depth overview of dibutyl oxalate, encompassing its
chemical and physical properties, detailed synthesis protocols, primary applications, and
essential safety and toxicological data. The information is tailored for researchers, scientists,
and professionals in drug development who require a thorough understanding of this
compound for their work.

Chemical and Physical Properties

Dibutyl oxalate is characterized by its ester functional groups, which dictate its physical and
chemical behavior. It is soluble in common organic solvents like ethanol and ether but has
limited solubility in water.[1] A summary of its key quantitative properties is presented in Table
1.

Table 1: Physicochemical Properties of Dibutyl Oxalate
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Property Value Reference
Molecular Formula C10H1804 [11[3]
Molecular Weight 202.25 g/mol [1][3]
Appearance Colorless to pale yellow liquid [1114]

Odor Faint, fruity, butyl-like [1][5]
Melting Point -29 °C [6][7]
Boiling Point 239-240 °C at 760 mmHg [5]1[6]
Density 0.986 g/mL at 25 °C [6]

Refractive Index (n20/D)

1.423

Flash Point

108.89 °C (228.00 °F) (closed
cup)

[5]

Vapor Pressure

0.096 mmHg at 25 °C

[8]

Water Solubility

Limited/Insoluble

[1]14]6]

Solubility in Organic Solvents

Soluble in alcohol, ether, and

oils

[1](5](6]

LogP (o/w)

2.742 (estimated)

[4]

Synthesis of Dibutyl Oxalate

Dibutyl oxalate can be synthesized through several routes, with the most common being the

direct esterification of oxalic acid with n-butanol. Other methods include the carbonylation of

carbon monoxide and transesterification.

Synthesis via Esterification of Oxalic Acid

This method involves the reaction of oxalic acid and n-butanol, typically in the presence of an

acid catalyst and a water-removing agent.

Materials:
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e Oxalic acid (4.50 g, 0.05 mol)

e n-Butanol (18.30 mL, 0.20 mol)

e Cyclohexane (1.05 mL, 0.01 mol)

o Zeolites (3)

» Saturated sodium carbonate solution
e Anhydrous magnesium sulfate

o Water

Equipment:

100 mL three-necked flask

e Heating mantle or electric furnace

e Separatory funnel

e Spherical condenser

e Thermometer

e Magnetic stirrer and stir bar (optional, if not using manual stirring)

o Beaker

e Conical flask

¢ Short-necked funnel

 Distillation apparatus

Procedure:
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Feeding: In a 100 mL three-necked flask, sequentially add 4.50 g (0.05 mol) of oxalic acid,
18.30 mL (0.20 mol) of n-butanol, and 1.05 mL (0.01 mol) of cyclohexane. Add three zeolites
to facilitate smooth boiling.

Apparatus Setup: Assemble the apparatus by connecting a separatory funnel containing 2.00
mL of water to the middle neck of the flask and a spherical condenser above it. Insert a
thermometer into the right neck, ensuring the bulb is submerged in the reaction mixture.

Reflux Reaction: Begin heating the mixture. The solid oxalic acid will gradually dissolve, and
the solution will become turbid. Continue heating until the solution boils and refluxes. The
temperature should stabilize at approximately 115°C. Continue the reflux for 30 minutes after
the separatory funnel is completely filled with water, indicating the removal of water formed
during the reaction.

Post-treatment: After the reflux period, remove the heat source and allow the reaction
mixture to cool to around 50°C. Slowly transfer the mixture to a beaker while stirring and add
a saturated sodium carbonate solution dropwise until the cessation of gas evolution and the
pH of the solution is neutral. This step neutralizes any unreacted acid.

Extraction and Drying: Transfer the neutralized mixture to a separatory funnel and wash with
10 mL of water. Discard the lower aqueous layer. Transfer the upper oily layer (crude dibutyl
oxalate) to a conical flask and dry it with anhydrous magnesium sulfate for 20 minutes.

Purification: Filter the dried liquid through a short-necked funnel into a 25 mL round-bottom
flask. Set up a distillation apparatus and distill the crude product, collecting the fraction that
boils between 240-244°C.

Product: The resulting product is a colorless, transparent, oily liquid. Weigh the final product
to calculate the yield. The expected yield is between 4-5 g.[1]
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Reaction Setup

1. Add Reactants
(Oxalic Acid, n-Butanol, Cyclohexane, Zeolites)
to a three-necked flask

2. Assemble Apparatus

(Condenser, Separatory Funnel, Thermometer)

3. Heat and Reflux
(approx. 115°C for 30 min post water separation)

Reaction Completion

\

é Work-up and Purification

4. Cool and Neutralize
(with saturated Na2CO3 solution)

5. Aqueous Wash
(in a separatory funnel)

6. Dry Organic Layer
(with anhydrous MgS04)

7. Filter

8. Purify by Distillation
(Collect fraction at 240-244°C)

Final Product:
Dibutyl Oxalate

- J

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of dibutyl oxalate via esterification.
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Other Synthesis Methods

Several other catalytic systems and approaches have been developed for the synthesis of
dibutyl oxalate, aiming to improve yield, reduce corrosion, and simplify post-treatment.[9]
These methods are summarized below.

o Catalytic Esterification: Various catalysts can be employed for the esterification of oxalic acid
with n-butanol, including potassium bisulfate, ferric chloride hexahydrate, supported
aluminum trichloride, tin tetrachloride pentahydrate, and copper sulfate.[9]

o Carbon Monoxide Coupling: Dibutyl oxalate can be prepared directly through the
carbonylation reaction of carbon monoxide, n-butanol, and oxygen in the presence of a
PdCIz-CuCl oxidation-reduction catalytic system.[9]

» Transesterification: This method involves the exchange of the alkyl group of an existing
oxalate ester with a butyl group from butanol.

4 Starting Materials N ( Synthesis Methods )

Another Oxalate Esteh —

Transesterification
+ n-Butanol J
Carbon Monoxide Catalytic Carbonylation .
G n-Butanol + Oxyge} (e.g., PdCI2-CuCl) i) @rEIElE
Oxalic Acid Direct Esterification
+ n-Butanol (with acid catalyst)
-

Click to download full resolution via product page

- J J

Caption: Overview of the primary synthesis routes for dibutyl oxalate.
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Applications

Dibutyl oxalate is a versatile compound with a broad range of applications in various
industries.

o Plasticizer: It is widely used as a plasticizer in the manufacturing of polymers such as vinyl,
cellulose acetate, and rubber, enhancing their flexibility and durability.[1][2]

e Solvent: It serves as a solvent for nitrocellulose, cellulose esters and ethers, perfumes, and
in the production of coatings.[2][4][9]

o Chemical Intermediate: Dibutyl oxalate is a crucial intermediate in organic synthesis for the
production of pharmaceuticals, dyes, and other fine chemicals.[2] It can be used in reactions
like esterification and transesterification to create other organic compounds.[2]

» Cosmetics: In the cosmetics industry, it functions as a chelating agent, hair conditioning
agent, and solvent.[10][11]

o Other Industrial Uses: It is also used as a precipitating agent in rare-earth metal processing,
a bleaching agent in the textile and wood industries, a rust remover for metal treatment, and
in wastewater treatment.[5][10]

Spectroscopic Data

Spectroscopic data is essential for the identification and characterization of dibutyl oxalate.

Table 2: Spectroscopic Data for Dibutyl Oxalate
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Technique Key Features/Peaks Reference
Data available for 90 MHz in

1H NMR [9]
CDCls.

13C NMR Data available. [7]
El-B mass spectra are
available, with prominent

Mass Spectrometry (MS) [71[10]
peaks at m/z 57.0, 41.0, 29.0,
56.0, and 27.0.
IR spectra (liquid film) are

Infrared Spectroscopy (IR) [12][13]

available.

Safety and Toxicology

Dibutyl oxalate requires careful handling due to its potential health effects. The available

safety and toxicological data are summarized below.

Table 3: Hazard Identification and Classification

Hazard Class Classification Hazard Statement Reference
Skin H315: Causes skin

) o Category 2 o [71[12]
Corrosion/Irritation irritation
Serious Eye H318: Causes serious

o Category 1 [71[12]
Damage/Irritation eye damage
Respiratory or Skin Skin Sensitization, H317: May cause an 7112]
Sensitization Category 1 allergic skin reaction
Specific Target Organ
Category 3 H335: May cause

Toxicity (Single

[71112]

(Respiratory system) respiratory irritation

Exposure)

Toxicological Profile:
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» Acute Toxicity: While specific LD50 data for dibutyl oxalate is limited, related oxalate esters
like diethyl oxalate are considered harmful if swallowed, with reported signs of toxicity
including disturbed respiration, muscle twitching, kidney damage, and central nervous
system effects. Upon absorption, oxalate esters are expected to hydrolyze to the parent
alcohol and the oxalate anion, with the latter being the main contributor to systemic toxicity.

e Irritation and Sensitization: Dibutyl oxalate is classified as a skin and eye irritant and a skin
sensitizer.[7][12] It may cause respiratory irritation upon inhalation.[7][12]

o Chronic Exposure: Prolonged exposure to oxalates can lead to the formation of calcium
oxalate crystals, which are a major component of kidney stones.

Handling and Safety Precautions:

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection (tightly fitting safety goggles and a face shield are recommended).[12]

o Ventilation: Use only in a well-ventilated area to avoid inhaling vapors, mist, or gas.[5][12]

e Handling: Wash hands thoroughly after handling. Contaminated work clothing should not be
allowed out of the workplace.[12]

o Storage: Store in a cool, dry, well-ventilated place in a tightly closed container.[5]

o Spills: In case of a spill, soak up with an inert absorbent material and dispose of as
hazardous waste. Do not let the product enter drains.[5][12]

Conclusion

Dibutyl oxalate is a commercially significant chemical with a well-established profile of
properties, synthesis methods, and applications. Its role as a plasticizer and chemical
intermediate makes it a valuable compound in numerous industrial processes. This guide
provides essential technical information for researchers and professionals, emphasizing
detailed experimental protocols and structured data presentation to facilitate its safe and
effective use in scientific and developmental endeavors. A thorough understanding of its
chemical behavior and toxicological profile is crucial for its responsible application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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